[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride

• Molecular Formula: C8H14ClN3O
• Molecular Weight: 203.67 g/mol
• IUPAC Name: (5-propan-2-yloxypyrazin-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H13N3O.ClH/c1-6(2)12-8-5-10-7(3-9)4-11-8;/h4-6H,3,9H2,1-2H3;1H
• InChI Key: IDSRFTAECDHUKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(N=C1)CN.Cl

Description

[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride is a versatile chemical compound used primarily in scientific research. Its unique properties make it an excellent candidate for various applications, including drug discovery and material synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride involves multiple steps, typically starting with the preparation of the pyrazine ring followed by the introduction of the propan-2-yloxy group. The final step involves the formation of the methanamine hydrochloride salt. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Industrial production methods for this compound are designed to be scalable and cost-effective. These methods often involve continuous flow processes and the use of automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrazine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazine oxides, while substitution reactions can introduce various functional groups onto the pyrazine ring .

Scientific Research Applications

[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of [5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine: The base form without the hydrochloride salt.

[5-(Propan-2-yloxy)pyrazin-2-yl]methanol: A related compound with a hydroxyl group instead of the methanamine group.

Uniqueness

[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .